Cas no 1206979-33-0 (6-Chloro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 6-Chloro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1206979-33-0
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD17010105
• CID: 827774
• Update Time: 2025-06-11

6-Chloro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-pyrazolo[4,3-c]pyridine
• ANW-48798
• CTK8B5457
• PB25597
• PS-J-068
• QC-264
• RP21759
• RW2976
• AAJIQIWPVIWCGA-UHFFFAOYSA-N
• 6-chloro-pyrazolo[4,3-c]pyridine
• BCP05299
• BBL100380
• EBD472475
• STL554174
• TRA0058095
• CM10810
• SY020932
• AM807128
• ST1221276
• AB0035150
• X9434

• MDL： MFCD17010105
• Inchi： 1S/C6H4ClN3/c7-6-1-5-4(2-8-6)3-9-10-5/h1-3H,(H,9,10)
• InChI Key： AAJIQIWPVIWCGA-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C=NN2

Computed Properties

• Exact Mass: 153.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.531
• Boiling Point: 358 ºC
• Flash Point: 201 ºC
• PSA: 41.57000
• LogP: 1.61130

6-Chloro-1H-pyrazolo[4,3-c]pyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 6-Chloro-1H-pyrazolo[4,3-c]pyridine

Introduction to 6-Chloro-1H-pyrazolo[4,3-c]pyridine (CAS No. 1206979-33-0)

6-Chloro-1H-pyrazolo[4,3-c]pyridine (CAS No. 1206979-33-0) is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Chloro-1H-pyrazolo[4,3-c]pyridine make it an attractive scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 6-Chloro-1H-pyrazolo[4,3-c]pyridine consists of a pyrazole ring fused to a pyridine ring, with a chlorine atom substituent at the 6-position. This arrangement provides the molecule with specific electronic and steric properties that can influence its interactions with biological targets. The presence of the chlorine atom also enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and reach intracellular targets.

In recent years, significant progress has been made in understanding the biological activities of 6-Chloro-1H-pyrazolo[4,3-c]pyridine. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a valuable lead for drug discovery. For instance, research has demonstrated that 6-Chloro-1H-pyrazolo[4,3-c]pyridine can act as a selective inhibitor of certain kinases, which are key regulators of cellular signaling pathways involved in cancer progression and inflammation.

One notable application of 6-Chloro-1H-pyrazolo[4,3-c]pyridine is in the development of anticancer agents. Kinase inhibitors derived from this scaffold have shown promising results in preclinical studies, demonstrating their ability to selectively target cancer cells while minimizing toxicity to healthy tissues. These findings have led to several compounds entering clinical trials for the treatment of various types of cancer, including solid tumors and hematological malignancies.

Beyond its role as a kinase inhibitor, 6-Chloro-1H-pyrazolo[4,3-c]pyridine has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by excessive activation of immune cells and production of pro-inflammatory cytokines. Research has shown that compounds derived from this scaffold can modulate the activity of key inflammatory mediators, offering a new therapeutic approach for managing these conditions.

The synthetic accessibility of 6-Chloro-1H-pyrazolo[4,3-c]pyridine is another factor contributing to its popularity in drug discovery efforts. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing researchers to rapidly explore structure-activity relationships (SAR) and optimize pharmacological properties. These synthetic methods often involve multistep processes that include cyclization reactions and functional group manipulations to introduce desired substituents at specific positions on the pyrazolopyridine core.

In addition to its direct biological activities, 6-Chloro-1H-pyrazolo[4,3-c]pyridine has also been used as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, conjugation with other bioactive moieties or incorporation into larger molecular frameworks can enhance the potency and selectivity of the resulting compounds. This approach has led to the development of hybrid molecules that combine the beneficial properties of multiple pharmacophores.

The safety profile of 6-Chloro-1H-pyrazolo[4,3-c]pyridine is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown favorable safety profiles for compounds derived from this scaffold, with low toxicity observed in both in vitro and in vivo models. However, ongoing research is necessary to fully understand any potential side effects or long-term safety concerns associated with prolonged use.

In conclusion, 6-Chloro-1H-pyrazolo[4,3-c]pyridine (CAS No. 1206979-33-0) represents a promising class of heterocyclic compounds with diverse biological activities and therapeutic potential. Its unique structural features and synthetic accessibility make it an attractive scaffold for drug discovery efforts targeting various diseases. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.